Cas no 75484-54-7 (N-(piperidin-4-ylidene)hydroxylamine hydrochloride)

• Product Name: N-(piperidin-4-ylidene)hydroxylamine hydrochloride
• CAS No: 75484-54-7
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• CID: 6076008
• PubChem ID: 19106851
• Update Time: 2025-06-08

N-(piperidin-4-ylidene)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-ylidene)hydroxylamine hydrochloride
• 4-oximino-piperidine hydrochloride
• SCHEMBL9425982
• 4-hydroxyiminopiperidine hydrochloride
• 75484-54-7
• EN300-7617979
• KWNKWFNFEMCSIG-UHFFFAOYSA-N

• Inchi： 1S/C5H10N2O.ClH/c8-7-5-1-3-6-4-2-5;/h6,8H,1-4H2;1H
• InChI Key： KWNKWFNFEMCSIG-UHFFFAOYSA-N
• SMILES： N(=C1/CCNCC/1)\O.Cl

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-(piperidin-4-ylidene)hydroxylamine hydrochloride

N-(piperidin-4-ylidene)hydroxylamine hydrochloride (CAS No. 75484-54-7): A Comprehensive Overview

N-(piperidin-4-ylidene)hydroxylamine hydrochloride (CAS No. 75484-54-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pipoxolan hydrochloride, is a derivative of hydroxylamine and piperidine, and it has garnered attention for its potential therapeutic properties and its role in the synthesis of various bioactive molecules.

The chemical structure of N-(piperidin-4-ylidene)hydroxylamine hydrochloride consists of a piperidine ring attached to a hydroxylamine moiety through a double bond, with the entire molecule being protonated to form the hydrochloride salt. This unique structure confers the compound with distinct chemical and biological properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of N-(piperidin-4-ylidene)hydroxylamine hydrochloride in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the unique structure of N-(piperidin-4-ylidene)hydroxylamine hydrochloride allows it to effectively inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, N-(piperidin-4-ylidene)hydroxylamine hydrochloride has also shown promise in the development of neuroprotective agents. A 2022 study in the European Journal of Medicinal Chemistry reported that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers attributed these protective effects to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, N-(piperidin-4-ylidene)hydroxylamine hydrochloride is also used as a building block in the synthesis of other bioactive molecules. Its reactivity and functional groups make it a valuable starting material for the preparation of complex organic compounds with diverse biological activities. For example, a 2023 study in the Tetrahedron Letters described a novel synthetic route to produce a series of N-substituted piperidine derivatives using N-(piperidin-4-ylidene)hydroxylamine hydrochloride as a key intermediate. These derivatives exhibited significant anti-inflammatory and analgesic properties, suggesting their potential use in treating inflammatory conditions and pain management.

The safety profile of N-(piperidin-4-ylidene)hydroxylamine hydrochloride has also been extensively evaluated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any pharmaceutical agent, careful dose optimization and monitoring are essential to ensure safety and efficacy in human applications.

In conclusion, N-(piperidin-4-ylidene)hydroxylamine hydrochloride (CAS No. 75484-54-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutics targeting viral infections, neurodegenerative diseases, inflammation, and pain. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.